Cas no 157665-51-5 (3-fluoro-4-nitrobenzoyl chloride)

• Product Name: 3-fluoro-4-nitrobenzoyl chloride
• CAS No: 157665-51-5
• MF: C₇H₃ClFNO₃
• MW: 203.555024385452
• MDL: MFCD03094235
• CID: 2098651
• PubChem ID: 2774656
• Update Time: 2025-05-26

3-fluoro-4-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-nitrobenzoyl chloride
• 3-fluoro-4-nitrobenzoic acid chloride
• 3-Fluoro-4-nitro-benzoyl chloride
• PC4402
• 4-(Chlorocarbonyl)-2-fluoronitrobenzene, 4-(Chloroformyl)-2-fluoronitrobenzene
• SY248327
• Benzoyl chloride, 3-fluoro-4-nitro-
• DPAMLESDGWVDBW-UHFFFAOYSA-N
• DTXSID30379155
• 157665-51-5
• MFCD03094235
• 3-fluoro,4-nitro benzoyl chloride
• SCHEMBL275422
• 3-fluoro-4-nitrobenzoylchloride
• AC8149
• AKOS025402867
• DB-348199
• PS-10701

• MDL： MFCD03094235
• Inchi： 1S/C7H3ClFNO3/c8-7(11)4-1-2-6(10(12)13)5(9)3-4/h1-3H
• InChI Key： DPAMLESDGWVDBW-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=C(C=1)F)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 202.97900
• Monoisotopic Mass: 202.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• Melting Point: 23-25
• PSA: 62.89000
• LogP: 2.63610

3-fluoro-4-nitrobenzoyl chloride Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-fluoro-4-nitrobenzoyl chloride

Professional Introduction to 3-Fluoro-4-Nitrobenzoyl Chloride (CAS No. 157665-51-5)

3-Fluoro-4-nitrobenzoyl chloride, with the chemical identifier CAS No. 157665-51-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its fluoro and nitro substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a fluoro group and a nitro group in its structure imparts distinct reactivity and electronic characteristics, which are leveraged in multiple synthetic pathways.

The utility of 3-fluoro-4-nitrobenzoyl chloride stems from its ability to participate in a wide range of chemical transformations. One of the most notable applications is its use as a building block in the synthesis of pharmaceuticals. The fluoro group, known for its metabolic stability and ability to enhance binding affinity, is particularly valuable in drug design. In contrast, the nitro group can be reduced to an amine, providing a versatile handle for further functionalization. These attributes have made this compound a cornerstone in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced pharmacokinetic properties. Studies have demonstrated that fluorine atoms can influence drug solubility, bioavailability, and metabolic pathways, making them indispensable in modern drug discovery. Among these fluorinated derivatives, 3-fluoro-4-nitrobenzoyl chloride has emerged as a particularly promising intermediate. Its incorporation into molecular frameworks has led to the discovery of several lead compounds with potential applications in treating various diseases.

The role of 3-fluoro-4-nitrobenzoyl chloride extends beyond pharmaceuticals into the realm of agrochemicals and materials science. In agrochemical research, fluorinated compounds are often employed to develop more effective pesticides and herbicides. The stability and reactivity imparted by the fluoro group make it an ideal candidate for creating compounds that resist degradation and exhibit higher efficacy. Similarly, in materials science, fluorinated benzoic acid derivatives are used to synthesize advanced polymers and coatings with enhanced durability and chemical resistance.

The synthesis of 3-fluoro-4-nitrobenzoyl chloride involves a series of well-defined chemical steps that highlight its synthetic versatility. Typically, it is prepared through the chlorination of 3-fluoro-4-nitrobenzoic acid using thionyl chloride or phosphorus pentachloride. This reaction efficiently converts the carboxylic acid into its corresponding acyl chloride, which is highly reactive towards nucleophiles. The presence of both substituents ensures that subsequent reactions can be tailored to yield a wide array of derivatives.

In academic research, 3-fluoro-4-nitrobenzoyl chloride has been employed as a key starting material for exploring new synthetic methodologies. Researchers have utilized this compound to develop innovative catalytic systems and reaction protocols that improve efficiency and selectivity. For instance, transition metal-catalyzed cross-coupling reactions involving this intermediate have led to the synthesis of complex heterocyclic structures, which are prevalent in many biologically active molecules.

The impact of 3-fluoro-4-nitrobenzoyl chloride on drug discovery is further underscored by its incorporation into several clinical candidates. Its structural features have been integrated into molecules targeting diseases such as cancer, inflammation, and infectious disorders. Preclinical studies have shown promising results regarding the efficacy and safety of these candidates, highlighting the importance of this compound in medicinal chemistry.

The handling and storage of CAS No. 157665-51-5 require adherence to standard laboratory protocols to ensure safety and stability. While it is not classified as hazardous under normal conditions, appropriate measures should be taken to prevent exposure and degradation. Storage in a cool, dry place away from incompatible substances is recommended to maintain its integrity.

The future prospects for 3-fluoro-4-nitrobenzoyl chloride are bright, with ongoing research exploring new applications and synthetic possibilities. As our understanding of fluorine chemistry evolves, it is anticipated that this compound will continue to play a pivotal role in the development of next-generation therapeutics and materials. Collaborative efforts between academia and industry are likely to drive innovation further, unlocking new potentials for this versatile intermediate.